Cas no 1261958-49-9 (5-(2,4-Dimethylphenyl)-2-methylphenol)

• Product Name: 5-(2,4-Dimethylphenyl)-2-methylphenol
• CAS No: 1261958-49-9
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• MDL: MFCD18313128
• CID: 2766064
• PubChem ID: 53218819
• Update Time: 2025-07-22

5-(2,4-Dimethylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dimethylphenyl)-2-methylphenol, 95%
• 1261958-49-9
• MFCD18313128
• 5-(2,4-DIMETHYLPHENYL)-2-METHYLPHENOL
• 2',4,4'-Trimethyl[1,1'-biphenyl]-3-ol
• DTXSID00683716
• 5-(2,4-Dimethylphenyl)-2-methylphenol

• MDL： MFCD18313128
• Inchi： 1S/C15H16O/c1-10-4-7-14(12(3)8-10)13-6-5-11(2)15(16)9-13/h4-9,16H,1-3H3
• InChI Key： KOVOQWWKMNTEMQ-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 212.120115130Da
• Monoisotopic Mass: 212.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,4-Dimethylphenyl)-2-methylphenol

Introduction to 5-(2,4-Dimethylphenyl)-2-methylphenol (CAS No. 1261958-49-9)

5-(2,4-Dimethylphenyl)-2-methylphenol, identified by the chemical abstracts service number 1261958-49-9, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This aromatic phenolic derivative exhibits a unique structural framework characterized by a benzene ring substituted with two methyl groups at the 2- and 4-positions, along with an additional methyl group at the 2-position of a second benzene ring attached via an ortho-substituted linkage. Such a structural motif not only imparts distinct electronic and steric properties but also opens up diverse possibilities for its utility in synthetic chemistry and biological applications.

The compound's molecular structure, featuring two aromatic rings connected through a methylene bridge, makes it a promising candidate for further derivatization and functionalization. The presence of multiple methyl groups enhances its lipophilicity, which is often a critical factor in drug design, particularly for molecules intended to interact with lipid-rich environments such as cell membranes or specific protein targets embedded within them. This feature has garnered attention from researchers exploring novel pharmacophores that could improve solubility and bioavailability while maintaining or enhancing binding affinity.

In recent years, the exploration of phenolic compounds in medicinal chemistry has intensified due to their broad spectrum of biological activities. Phenols are well-known for their antioxidant properties, which stem from their ability to scavenge reactive oxygen species and inhibit oxidative stress-related pathways. Moreover, many phenolic derivatives have demonstrated antimicrobial, anti-inflammatory, and even anticancer effects in preclinical studies. The specific arrangement of substituents in 5-(2,4-Dimethylphenyl)-2-methylphenol may contribute to unique interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites on the aromatic rings—such as the hydroxyl group at the 2-position and the positions adjacent to the methylene bridge—can be selectively modified through various organic reactions. For instance, nucleophilic aromatic substitution or electrophilic aromatic substitution could introduce additional functional groups that might enhance binding interactions with therapeutic targets. Such versatility makes 5-(2,4-Dimethylphenyl)-2-methylphenol an attractive building block for medicinal chemists seeking to develop novel small-molecule drugs.

Recent advancements in computational chemistry have further enhanced our ability to predict the biological activity of molecules like 5-(2,4-Dimethylphenyl)-2-methylphenol before conducting costly wet-lab experiments. Molecular modeling techniques can simulate how this compound might interact with proteins or other biomolecules of interest, providing insights into its potential efficacy and selectivity. These predictions are increasingly guiding experimental design, allowing researchers to focus their efforts on the most promising derivatives early in the discovery process.

The synthesis of 5-(2,4-Dimethylphenyl)-2-methylphenol itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes might involve Friedel-Crafts alkylation followed by selective hydroxylation or functional group interconversion. However, modern synthetic methodologies often leverage transition-metal catalysis or flow chemistry to achieve these transformations more efficiently and with higher yields. Such innovations not only streamline the production process but also minimize waste generation—a critical consideration in sustainable chemistry practices.

Beyond its potential applications in drug development, 5-(2,4-Dimethylphenyl)-2-methylphenol may find utility in other areas of chemical research. For example, its unique electronic properties could make it suitable for use as a ligand in coordination chemistry or as an intermediate in materials science applications involving organic semiconductors or liquid crystals. The ability to fine-tune its electronic characteristics through structural modifications opens up numerous possibilities for tailoring its behavior for specific purposes.

The pharmacological profile of 5-(2,4-Dimethylphenyl)-2-methylphenol is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. For instance, analogs with similar structural motifs have shown promise as inhibitors of cytochrome P450 enzymes or as modulators of G protein-coupled receptors (GPCRs). Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,5-(2,4-Dimethylphenyl)-2-methylphenol (CAS No. 1261958-49-9) represents a fascinating compound with diverse applications across pharmaceutical chemistry and beyond. Its unique structural features offer opportunities for innovative drug design while also serving as a versatile intermediate for synthetic chemists. As our understanding of molecular interactions continues to evolve—supported by advances in both experimental techniques and computational methods—the potential uses for this compound are likely to expand even further.